![molecular formula C16H12N2O2S2 B4739920 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole CAS No. 101291-22-9](/img/structure/B4739920.png)
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole
Overview
Description
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole, also known as EBT or Ethidium Bromide Thiazole, is a fluorescent dye that is widely used in scientific research. It is commonly used as a stain to visualize DNA and RNA in gel electrophoresis, as well as in microscopy and flow cytometry.
Mechanism of Action
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole intercalates with DNA and RNA by inserting itself between the base pairs. This causes a shift in the fluorescence emission spectrum, allowing for the visualization of DNA and RNA bands. 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is also known to bind to single-stranded DNA and RNA, which can lead to the inhibition of transcription and translation.
Biochemical and Physiological Effects:
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole has been shown to have mutagenic and carcinogenic effects in vitro and in vivo. It can also cause DNA damage and induce apoptosis in cells. However, the concentration of 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole used in scientific research is typically low and the exposure time is short, minimizing the potential for adverse effects.
Advantages and Limitations for Lab Experiments
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is a relatively inexpensive and easy-to-use stain for visualizing DNA and RNA in gel electrophoresis. It has a high sensitivity and can detect small amounts of nucleic acids. However, 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is not suitable for use in live cells as it can cause DNA damage and induce apoptosis. In addition, 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is not suitable for use in certain types of gels, such as polyacrylamide gels.
Future Directions
For the use of 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole include the development of biosensors, new anticancer drugs, and the detection of infectious diseases.
Scientific Research Applications
2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is widely used in scientific research due to its ability to intercalate with DNA and RNA. It is commonly used as a stain in gel electrophoresis to visualize DNA and RNA bands. 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole is also used in microscopy and flow cytometry to visualize cells and tissues. In addition, 2,2'-[1,2-ethanediylbis(thio)]bis-1,3-benzoxazole has been used in the development of biosensors for the detection of DNA and RNA.
properties
IUPAC Name |
2-[2-(1,3-benzoxazol-2-ylsulfanyl)ethylsulfanyl]-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O2S2/c1-3-7-13-11(5-1)17-15(19-13)21-9-10-22-16-18-12-6-2-4-8-14(12)20-16/h1-8H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOCKUPLIICONX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCCSC3=NC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80364672 |
Source
|
| Record name | Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- | |
CAS RN |
101291-22-9 |
Source
|
| Record name | Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80364672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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